rac-TAK-875
rac-TAK-875
Brand Name:
Vulcanchem
CAS No.:
1390641-84-5
VCID:
VC0051561
InChI:
InChI=1S/C29H32O7S/c1-19-12-25(34-10-5-11-37(3,32)33)13-20(2)29(19)22-7-4-6-21(14-22)17-35-24-8-9-26-23(15-28(30)31)18-36-27(26)16-24/h4,6-9,12-14,16,23H,5,10-11,15,17-18H2,1-3H3,(H,30,31)
SMILES:
CC1=CC(=CC(=C1C2=CC=CC(=C2)COC3=CC4=C(C=C3)C(CO4)CC(=O)O)C)OCCCS(=O)(=O)C
Molecular Formula:
C29H32O7S
Molecular Weight:
524.628
rac-TAK-875
CAS No.: 1390641-84-5
Cat. No.: VC0051561
Molecular Formula: C29H32O7S
Molecular Weight: 524.628
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1390641-84-5 |
|---|---|
| Molecular Formula | C29H32O7S |
| Molecular Weight | 524.628 |
| IUPAC Name | 2-[6-[[3-[2,6-dimethyl-4-(3-methylsulfonylpropoxy)phenyl]phenyl]methoxy]-2,3-dihydro-1-benzofuran-3-yl]acetic acid |
| Standard InChI | InChI=1S/C29H32O7S/c1-19-12-25(34-10-5-11-37(3,32)33)13-20(2)29(19)22-7-4-6-21(14-22)17-35-24-8-9-26-23(15-28(30)31)18-36-27(26)16-24/h4,6-9,12-14,16,23H,5,10-11,15,17-18H2,1-3H3,(H,30,31) |
| Standard InChI Key | BZCALJIHZVNMGJ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1C2=CC=CC(=C2)COC3=CC4=C(C=C3)C(CO4)CC(=O)O)C)OCCCS(=O)(=O)C |
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